Cas no 123314-28-3 (O-tolylmethanesulfonic acid)

• Product Name: O-tolylmethanesulfonic acid
• CAS No: 123314-28-3
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 2181743
• PubChem ID: 10171299
• Update Time: 2025-04-21

O-tolylmethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• O-tolylmethanesulfonic acid

• Inchi： 1S/C8H10O3S/c1-7-4-2-3-5-8(7)6-12(9,10)11/h2-5H,6H2,1H3,(H,9,10,11)
• InChI Key： QJDQQNXXMLEWBE-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1C)(=O)(=O)O

Computed Properties

• Exact Mass: 186.03506535g/mol
• Monoisotopic Mass: 186.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes